Cas no 69445-30-3 (Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester)

Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester structure
69445-30-3 structure
Product Name:Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester
CAS No:69445-30-3
MF:C9H12N2O3
MW:196.203182220459
CID:1737055
PubChem ID:12454591
Update Time:2025-04-21

Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester
    • 2-hydroxy-3-carbethoxy-5,6-dimethylpyrazine
    • Ethyl 3-Hydroxy-5,6-dimethylpyrazine-2-carboxylate
    • 69445-30-3
    • SY348157
    • Inchi: 1S/C9H12N2O3/c1-4-14-9(13)7-8(12)11-6(3)5(2)10-7/h4H2,1-3H3,(H,11,12)
    • InChI Key: GQQMRSOVUODCKR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(NC(C)=C(C)N=1)=O)=O

Computed Properties

  • Exact Mass: 196.08486
  • Monoisotopic Mass: 196.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 67.76
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD